Cas no 889953-52-0 (2-{4-(tert-butoxy)carbonyl-5,5-dimethylmorpholin-2-yl}acetic acid)

• Product Name: 2-{4-(tert-butoxy)carbonyl-5,5-dimethylmorpholin-2-yl}acetic acid
• CAS No: 889953-52-0
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 714370
• PubChem ID: 53406550
• Update Time: 2025-04-19

2-{4-(tert-butoxy)carbonyl-5,5-dimethylmorpholin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Morpholineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-5,5-dimethyl-
• 2-[5,5-dimethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholin-2-yl]acetic acid
• 2-CARBOXYMETHYL-5,5-DIMETHYL-MORPHOLINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
• 889953-52-0
• F1913-0579
• AKOS027379789
• DTXSID20695710
• [4-(TERT-BUTOXYCARBONYL)-5,5-DIMETHYLMORPHOLIN-2-YL]ACETIC ACID
• EN300-7354997
• Z1505704276
• 2-{4-[(tert-butoxy)carbonyl]-5,5-dimethylmorpholin-2-yl}acetic acid
• 2-{4-(tert-butoxy)carbonyl-5,5-dimethylmorpholin-2-yl}acetic acid

• MDL： MFCD06657467
• Inchi： 1S/C13H23NO5/c1-12(2,3)19-11(17)14-7-9(6-10(15)16)18-8-13(14,4)5/h9H,6-8H2,1-5H3,(H,15,16)
• InChI Key： PJFDZRPZIHFHQV-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)CN(C(=O)OC(C)(C)C)C(C)(C)C1

Computed Properties

• Exact Mass: 273.158
• Monoisotopic Mass: 273.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1A^2